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Compound of Interest

Compound Name: XAP044

Cat. No.: B1684232 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This document provides a comprehensive, step-by-step guide for the proper

disposal of XAP044, a potent and selective mGlu7 antagonist. Adherence to these procedures

is critical for minimizing environmental impact and maintaining laboratory safety.

XAP044 Chemical and Physical Properties
A summary of the key quantitative data for XAP044 is presented below, offering a quick

reference for handling and storage.

Property Value

Molecular Weight 380.13 g/mol [1]

Molecular Formula C₁₅H₉IO₄[1]

Purity ≥98%[1]

CAS Number 196928-50-4[1]

Solubility
Soluble to 100 mM in DMSO and to 20 mM in

ethanol[1]

Storage Store at -20°C
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Immediate Safety and Hazard Information
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for XAP044. While a specific SDS was not found in the public domain, the chemical structure of

XAP044, 7-Hydroxy-3-(4-iodophenoxy)-4H-1-benzopyran-4-one, identifies it as a halogenated

organic compound. Therefore, it must be treated as hazardous chemical waste.

Personal Protective Equipment (PPE) is mandatory when handling XAP044. This includes, but

is not limited to:

Safety goggles or glasses with side shields

Chemical-resistant gloves (e.g., nitrile or neoprene)

A lab coat or other protective clothing

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
The following experimental protocol outlines the detailed methodology for the safe disposal of

XAP044 waste.

1. Waste Segregation and Collection:

Do not mix XAP044 waste with non-hazardous waste or other incompatible chemical waste

streams.

XAP044 waste should be collected in a designated, properly labeled hazardous waste

container.

Given its chemical nature, XAP044 waste should be segregated as halogenated organic

waste. This is crucial as the disposal methods for halogenated and non-halogenated organic

compounds often differ and mixing them can increase disposal costs and complexity.

The waste container must be made of a material compatible with XAP044 and any solvents

used. A high-density polyethylene (HDPE) or glass container is generally suitable.
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The container must have a secure, tight-fitting lid to prevent spills and evaporation. Keep the

container closed except when adding waste.

2. Labeling of Waste Containers:

Properly label the hazardous waste container before adding any waste.

The label must include:

The words "Hazardous Waste"

The full chemical name: "XAP044" or "7-Hydroxy-3-(4-iodophenoxy)-4H-1-benzopyran-4-

one" and the names of any solvents used.

The approximate concentrations of each component.

The date when the first waste was added.

The hazard characteristics (e.g., "Toxic," "Irritant").

3. Disposal of Empty Containers:

A container that held XAP044 is considered "empty" only after all contents have been

removed to the extent possible.

For containers of highly toxic chemicals, it is best practice to triple-rinse the container with a

suitable solvent (e.g., ethanol or DMSO, in which XAP044 is soluble).

The rinsate from the first rinse must be collected and disposed of as hazardous waste in the

designated halogenated organic waste container. For highly toxic substances, all three

rinses should be collected as hazardous waste.

After proper rinsing, deface or remove the original label from the empty container before

disposing of it according to your institution's guidelines for non-hazardous lab glass or

plastic.

4. Final Disposal:
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Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous

waste in the laboratory.

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Never dispose of XAP044 down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of XAP044.
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Caption: Workflow for the safe disposal of XAP044 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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